Cerium;silver
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Overview
Description
Cerium and silver are two distinct elements that, when combined, form a compound with unique properties and applications. Cerium is a lanthanide, known for its silvery-white appearance and high reactivity, especially in its +3 and +4 oxidation states . Silver, on the other hand, is a transition metal renowned for its conductivity, malleability, and antimicrobial properties . The combination of cerium and silver results in a compound that leverages the strengths of both elements, making it valuable in various scientific and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of cerium-silver compounds often involves the use of cerium oxide and silver nitrate as starting materials. One common method is the co-precipitation technique, where cerium and silver salts are dissolved in a suitable solvent and then precipitated using a reducing agent . The reaction conditions, such as temperature, pH, and concentration, are carefully controlled to ensure the formation of the desired compound.
Industrial Production Methods: In industrial settings, the production of cerium-silver compounds may involve more advanced techniques such as spray pyrolysis or hydrothermal synthesis . These methods allow for better control over particle size and distribution, which are crucial for the compound’s performance in various applications.
Chemical Reactions Analysis
Types of Reactions: Cerium-silver compounds undergo various chemical reactions, including oxidation, reduction, and substitution . For instance, cerium in the +3 oxidation state can be oxidized to the +4 state using strong oxidizing agents like peroxodisulfate . Silver, known for its antimicrobial properties, can participate in redox reactions that enhance the compound’s overall reactivity .
Common Reagents and Conditions: Common reagents used in the reactions of cerium-silver compounds include hydrogen peroxide, nitric acid, and various halides . The reaction conditions, such as temperature and pH, are optimized to achieve the desired chemical transformations.
Major Products Formed: The major products formed from the reactions of cerium-silver compounds depend on the specific reagents and conditions used. For example, the oxidation of cerium can lead to the formation of cerium dioxide, while silver can form various halides and oxides .
Scientific Research Applications
Chemistry: In chemistry, cerium-silver compounds are used as catalysts in various organic reactions. Their unique redox properties make them effective in facilitating oxidation and reduction reactions .
Biology: In biological research, these compounds are explored for their antimicrobial properties. The combination of cerium’s oxidative capabilities and silver’s antimicrobial effects makes them potent agents against a wide range of pathogens .
Medicine: In medicine, cerium-silver compounds are investigated for their potential in wound healing and infection control. The compounds’ ability to generate reactive oxygen species can help in sterilizing wounds and promoting tissue regeneration .
Industry: Industrially, cerium-silver compounds are used in the production of advanced materials, such as bioactive glasses and coatings. These materials benefit from the combined properties of cerium and silver, including enhanced durability and antimicrobial activity .
Mechanism of Action
The mechanism of action of cerium-silver compounds involves multiple pathways. Cerium can undergo redox cycling between its +3 and +4 oxidation states, generating reactive oxygen species that contribute to the compound’s antimicrobial properties . Silver ions can disrupt bacterial cell membranes and interfere with cellular respiration, further enhancing the compound’s effectiveness .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to cerium-silver include other metal-based antimicrobial agents such as silver-copper and silver-zinc compounds . These compounds also leverage the antimicrobial properties of silver combined with the unique properties of another metal.
Uniqueness: What sets cerium-silver compounds apart is the redox activity of cerium, which can generate reactive oxygen species and enhance the antimicrobial effects of silver . This dual mechanism of action makes cerium-silver compounds particularly effective in applications requiring both oxidative and antimicrobial properties.
Conclusion
Cerium-silver compounds represent a unique and versatile class of materials with applications spanning chemistry, biology, medicine, and industry. Their ability to undergo various chemical reactions, combined with their potent antimicrobial properties, makes them valuable in both research and practical applications.
Properties
CAS No. |
12040-88-9 |
---|---|
Molecular Formula |
AgCe |
Molecular Weight |
247.984 g/mol |
IUPAC Name |
cerium;silver |
InChI |
InChI=1S/Ag.Ce |
InChI Key |
LVMBEXJKZGJYRH-UHFFFAOYSA-N |
Canonical SMILES |
[Ag].[Ce] |
Origin of Product |
United States |
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